Cas no 1021134-55-3 (5-(benzyloxy)-N-[2-(4-methoxyphenyl)ethyl]-4-oxo-4H-pyran-2-carboxamide)

• Product Name: 5-(benzyloxy)-N-[2-(4-methoxyphenyl)ethyl]-4-oxo-4H-pyran-2-carboxamide
• CAS No: 1021134-55-3
• MF: C₂₂H₂₁NO₅
• MW: 379.405846357346
• CID: 5817232
• PubChem ID: 42226925
• Update Time: 2025-05-22

5-(benzyloxy)-N-[2-(4-methoxyphenyl)ethyl]-4-oxo-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-methoxyphenyl)ethyl]-4-oxo-5-phenylmethoxypyran-2-carboxamide
• 4H-Pyran-2-carboxamide, N-[2-(4-methoxyphenyl)ethyl]-4-oxo-5-(phenylmethoxy)-
• 5-(benzyloxy)-N-[2-(4-methoxyphenyl)ethyl]-4-oxo-4H-pyran-2-carboxamide
• F5286-0043
• VU0640538-1
• 1021134-55-3
• 5-(benzyloxy)-N-(4-methoxyphenethyl)-4-oxo-4H-pyran-2-carboxamide
• AKOS005663237

• Inchi： 1S/C22H21NO5/c1-26-18-9-7-16(8-10-18)11-12-23-22(25)20-13-19(24)21(15-28-20)27-14-17-5-3-2-4-6-17/h2-10,13,15H,11-12,14H2,1H3,(H,23,25)
• InChI Key： ZDBKVUKEWNYZQF-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2=CC=C(OC)C=C2)=O)OC=C(OCC2=CC=CC=C2)C(=O)C=1

Computed Properties

• Exact Mass: 379.14197277g/mol
• Monoisotopic Mass: 379.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 668.2±55.0 °C(Predicted)
• pka: 13.89±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(benzyloxy)-N-[2-(4-methoxyphenyl)ethyl]-4-oxo-4H-pyran-2-carboxamide

5-(Benzyloxy)-N-[2-(4-Methoxyphenyl)ethyl]-4-Oxo-4H-Pyran-2-Carboxamide: A Comprehensive Overview

5-(Benzyloxy)-N-[2-(4-Methoxyphenyl)ethyl]-4-Oxo-4H-Pyran-2-Carboxamide, also known by its CAS Registry Number 1021134-55-3, is a complex organic compound with significant potential in the field of pharmaceuticals and chemical synthesis. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a pyran ring system, which is a six-membered oxygen-containing ring, fused with a ketone group at the 4-position. The pyran ring is further substituted with a benzyloxy group at the 5-position and an N-substituted carboxamide group at the 2-position. The N-substituent itself is a 2-(4-methoxyphenyl)ethyl group, introducing additional aromaticity and hydroxyl functionality into the molecule. This intricate architecture contributes to its diverse chemical properties and reactivity.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of anti-inflammatory agents and antioxidants. The presence of multiple functional groups, such as the amide, ether, and ketone groups, allows for versatile interactions with biological systems, making it a valuable tool in drug design.

The synthesis of 5-(Benzyloxy)-N-[2-(4-Methoxyphenyl)ethyl]-4-Oxo-4H-Pyran-2-Carboxamide involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach involves the condensation of appropriate aldehydes or ketones with amino acids or their derivatives, followed by subsequent functionalization steps to introduce the desired substituents. The optimization of reaction conditions, such as temperature, pH, and solvent choice, has been a focus of recent investigations to enhance yield and purity.

In terms of applications, this compound has shown promise in the field of cancer research. Preclinical studies suggest that it may possess anti-proliferative activity against certain cancer cell lines, potentially due to its ability to modulate key signaling pathways involved in cell growth and apoptosis. Additionally, its ability to scavenge free radicals has led to its consideration as a potential therapeutic agent for conditions associated with oxidative stress.

The safety profile of this compound is another area of active research. Initial toxicity studies indicate that it exhibits low acute toxicity in experimental models; however, long-term effects and potential bioaccumulation remain under investigation. Regulatory agencies require comprehensive safety assessments before this compound can be considered for clinical use.

In conclusion, 5-(Benzyloxy)-N-[2-(4-Methoxyphenyl)ethyl]-4-Oxo-4H-Pyran-2-Carboxamide, with its unique structural features and diverse functional groups, represents a significant advancement in organic synthesis. Its potential applications span across various fields, from drug development to materials science. As research continues to uncover its full potential, this compound stands as a testament to the ongoing innovation in chemical science.